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Cat. No.: B1596091 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Thiochroman
Scaffold
Thiochroman-4-ol, and its structural analogues, represent a privileged scaffold in medicinal

chemistry and materials science. The incorporation of a sulfur atom into the chroman ring

system imparts unique electronic and conformational properties, making it a versatile building

block for the synthesis of novel therapeutic agents and functional materials.[1][2]

Understanding the fundamental physicochemical properties of Thiochroman-4-ol is paramount

for its effective utilization in drug design, synthesis, and formulation. This guide provides a

comprehensive overview of these properties, supported by experimental data and protocols, to

empower researchers in their scientific endeavors.

Molecular and Physicochemical Properties
A thorough understanding of a molecule's intrinsic properties is the foundation of its application.

The key physicochemical parameters of Thiochroman-4-ol are summarized below, providing a

quantitative basis for its behavior in various chemical and biological systems.
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Identifier Value Source

IUPAC Name
2,3-Dihydro-4H-1-

benzothiopyran-4-ol
[3]

CAS Number 40316-60-7 [3]

Molecular Formula C₉H₁₀OS [3]

Molecular Weight 166.24 g/mol [4]

Canonical SMILES C1CSC2=CC=CC=C2C1O [4]

InChI Key
FWVSZXYNCFXKRT-

UHFFFAOYSA-N
[4]

Physicochemical Data
Property Value Source

Melting Point 67-68 °C [5]

Boiling Point 289.8 °C at 760 mmHg [3]

Density 1.252 g/cm³ [3]

Refractive Index 1.646 [3]

Flash Point 141.3 °C [3]

Vapor Pressure 0.000995 mmHg at 25°C [3]

pKa (Predicted) 13.79 ± 0.20 [5]

LogP (Predicted) 1.7 [4]

Spectroscopic Characterization: Unveiling the
Molecular Structure
Spectroscopic techniques are indispensable for the structural elucidation and purity

assessment of chemical compounds. The following sections detail the characteristic spectral

features of Thiochroman-4-ol.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton (¹H) and Carbon-¹³ (¹³C) NMR spectroscopy provide detailed information about the

molecular framework of Thiochroman-4-ol. While specific peak assignments can vary slightly

based on the solvent and instrument, general spectral features are available from public

databases.[4]

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The IR spectrum of Thiochroman-4-ol is characterized by a broad absorption band in the

region of 3400-3200 cm⁻¹, indicative of the O-H stretching vibration of the hydroxyl group.

Other characteristic peaks include those for C-H stretching of the aromatic and aliphatic

portions of the molecule, as well as C=C stretching of the benzene ring.[4][6]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule,

confirming its molecular weight and offering insights into its fragmentation patterns. The mass

spectrum of Thiochroman-4-ol typically shows a molecular ion peak (M⁺) at m/z 166,

corresponding to its molecular weight.[4][7]

Synthesis and Reactivity: A Chemist's Perspective
Thiochroman-4-ol is often synthesized from its corresponding ketone, Thiochroman-4-one, via

reduction.[8] Thiochroman-4-ones themselves are typically prepared through intramolecular

Friedel-Crafts acylation of 3-(phenylthio)propanoic acids.[1][8] The reactivity of Thiochroman-
4-ol is dominated by the hydroxyl group, which can undergo various transformations such as

oxidation to the corresponding ketone, esterification, and etherification. The thioether linkage

also presents opportunities for further chemical modification.

Experimental Protocol: Determination of Melting
Point
The melting point is a fundamental physical property that provides a quick assessment of a

compound's purity. A sharp melting range typically indicates a high degree of purity.
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Objective:
To determine the melting point range of a solid sample of Thiochroman-4-ol.

Materials:
Thiochroman-4-ol sample

Melting point apparatus

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for powdering the sample)

Step-by-Step Methodology:
Sample Preparation: Ensure the Thiochroman-4-ol sample is a fine, dry powder. If

necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount (2-3 mm in height) of the compound into the sealed end.

Placing in the Apparatus: Insert the loaded capillary tube into the heating block of the melting

point apparatus.

Heating Rate: Set the apparatus to heat at a rate of approximately 1-2 °C per minute when

approaching the expected melting point. A faster rate can be used initially to reach a

temperature about 10-15 °C below the anticipated melting point.

Observation: Carefully observe the sample through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).
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Record the temperature at which the entire sample has completely melted (the end of the

melting range).

Reporting: Report the melting point as a range of these two temperatures.

Self-Validating System:
The sharpness of the melting range serves as an internal validation of the sample's purity. A

broad melting range (greater than 2 °C) may suggest the presence of impurities, which depress

and broaden the melting point. For validation, the determined melting point should be

compared with the literature value.[5]

Visualizing the Core Structure and Workflow
Chemical Structure of Thiochroman-4-ol
Caption: 2D Chemical Structure of Thiochroman-4-ol.

Experimental Workflow for Melting Point Determination
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Caption: Step-by-step workflow for determining the melting point.

Safety and Handling
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Thiochroman-4-ol should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

[9][10] Avoid inhalation of dust and contact with skin and eyes. In case of contact, flush the

affected area with plenty of water.[9] Store the compound in a tightly sealed container in a cool,

dry place away from oxidizing agents.[10] For detailed safety information, always refer to the

material safety data sheet (MSDS) provided by the supplier.[9][10][11]

Conclusion
This technical guide has provided a detailed overview of the essential physicochemical

properties of Thiochroman-4-ol. By consolidating data on its molecular structure, physical

constants, spectroscopic characteristics, and handling procedures, this document serves as a

valuable resource for researchers engaged in the fields of synthetic chemistry, medicinal

chemistry, and materials science. A thorough understanding of these fundamental properties is

critical for the rational design of new molecules and the development of innovative applications

based on the thiochroman scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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